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Introduction
Neutrophils are the most abundant leukocytes in human circulation and serve as the first line of

defense in the innate immune system. Their activation and recruitment to sites of inflammation

are tightly regulated by a variety of chemoattractants. One such chemoattractant is the

complement component C5a, which exerts its effects through two G protein-coupled receptors:

the classical C5a receptor (C5aR1 or CD88) and the more recently identified C5a receptor 2

(C5aR2 or C5L2). W5Cha is a synthetic peptide agonist that is selective for C5aR2, making it a

valuable tool for elucidating the specific roles of this receptor in neutrophil function.

These application notes provide a comprehensive overview of the dose-response relationship

of W5Cha in primary human neutrophils, with detailed protocols for key functional assays,

including chemotaxis, degranulation, and calcium mobilization. The provided data and

methodologies are intended to guide researchers in designing and executing experiments to

investigate the effects of C5aR2 activation on neutrophil biology.
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While direct dose-response curves and EC50 values for W5Cha in primary human neutrophils

are not extensively documented in publicly available literature, the following table summarizes

typical concentration ranges for the related endogenous ligand C5a and other

chemoattractants that elicit responses in similar neutrophil functional assays. This information

can serve as a guide for establishing effective concentration ranges for W5Cha in experimental

setups.

Chemoattracta
nt

Assay
Effective
Concentration
Range

EC50 Reference

C5a
Degranulation

(MPO release)

100 - 1000

ng/mL
Not specified [1]

fMLP
CD11b

Expression
Not specified 5 nM [2][3]

fMLP CD62L Shedding Not specified 8 nM [2][3]

fMLP
CD66b

Expression
Not specified 6 nM [2][3]

fMLP
CD63

Expression
Not specified 19 nM [2][3]

fMLP ROS Production Not specified 50 nM [2][3]

Novel Peptides

(GMMWAI,

MMHWAM,

MMHWFM)

Chemotaxis 0.1 - 5 µM Not specified [4]

Experimental Protocols
Isolation of Primary Human Neutrophils from Whole
Blood
This protocol describes the isolation of highly pure and viable neutrophils from fresh human

whole blood using density gradient centrifugation.
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Materials:

Anticoagulated (e.g., with EDTA or heparin) whole human blood

Density gradient medium for neutrophil isolation (e.g., Polymorphprep™ or Ficoll-Paque™

followed by a discontinuous Percoll gradient)

Hanks' Balanced Salt Solution (HBSS), without Ca²⁺ and Mg²⁺

Red Blood Cell (RBC) Lysis Buffer

Phosphate Buffered Saline (PBS)

Trypan Blue solution

Cell counting chamber (hemocytometer) or automated cell counter

Procedure:

Bring all reagents and blood sample to room temperature.

Carefully layer the anticoagulated whole blood over an equal volume of the density gradient

medium in a sterile centrifuge tube.

Centrifuge at 500 x g for 30-40 minutes at room temperature with the brake off.

After centrifugation, distinct layers of blood components will be visible. Carefully aspirate and

discard the upper layers (plasma, mononuclear cells).

Collect the neutrophil-rich layer and the layer below it.

To remove contaminating erythrocytes, perform RBC lysis. Add RBC Lysis Buffer to the

collected neutrophil suspension and incubate for 5-10 minutes at room temperature.

Centrifuge the cell suspension at 300 x g for 5-10 minutes and discard the supernatant.

Wash the neutrophil pellet by resuspending in HBSS (without Ca²⁺/Mg²⁺) and centrifuging at

300 x g for 5-10 minutes. Repeat this wash step twice.
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After the final wash, resuspend the neutrophil pellet in the desired experimental buffer (e.g.,

HBSS with Ca²⁺ and Mg²⁺).

Determine cell viability and concentration using Trypan Blue exclusion and a hemocytometer

or automated cell counter. The purity of the isolated neutrophils should be >95%.

Neutrophil Chemotaxis Assay (Boyden Chamber Assay)
This protocol outlines a method to assess the chemotactic response of isolated human

neutrophils to a gradient of W5Cha using a modified Boyden chamber.

Materials:

Isolated primary human neutrophils

Chemotaxis buffer (e.g., HBSS with 0.1% BSA)

W5Cha peptide

Boyden chamber apparatus with polycarbonate membranes (typically 3-5 µm pore size)

Staining solution (e.g., Diff-Quik™)

Microscope

Procedure:

Resuspend isolated neutrophils in chemotaxis buffer to a final concentration of 1 x 10⁶

cells/mL.

Prepare serial dilutions of W5Cha in chemotaxis buffer to establish a dose-response curve

(e.g., ranging from 0.1 nM to 1 µM). A negative control (buffer alone) and a positive control (a

known chemoattractant like fMLP or C5a) should be included.

Add the W5Cha dilutions or control solutions to the lower wells of the Boyden chamber.

Place the polycarbonate membrane over the lower wells.

Add the neutrophil suspension to the upper wells of the chamber.
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Incubate the chamber at 37°C in a humidified incubator with 5% CO₂ for 60-90 minutes.

After incubation, remove the membrane. Scrape off the non-migrated cells from the top

surface of the membrane.

Fix and stain the migrated cells on the bottom surface of the membrane using a suitable

staining solution.

Mount the membrane on a microscope slide and count the number of migrated cells in

several high-power fields.

Plot the number of migrated cells against the concentration of W5Cha to generate a dose-

response curve.

Neutrophil Degranulation Assay (Myeloperoxidase
Release)
This protocol describes the measurement of myeloperoxidase (MPO), a primary azurophilic

granule constituent, released from neutrophils upon stimulation with W5Cha.

Materials:

Isolated primary human neutrophils

HBSS with Ca²⁺ and Mg²⁺

W5Cha peptide

Cytochalasin B (optional, to enhance degranulation)

MPO substrate solution (e.g., TMB or OPD)

Stop solution (e.g., sulfuric acid)

96-well microplate reader

Procedure:
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Resuspend isolated neutrophils in HBSS (with Ca²⁺/Mg²⁺) to a final concentration of 1-5 x

10⁶ cells/mL.

(Optional) Pre-incubate the neutrophils with cytochalasin B (e.g., 5 µg/mL) for 5-10 minutes

at 37°C.

Add serial dilutions of W5Cha to the neutrophil suspension in a 96-well plate. Include a

negative control (buffer) and a positive control (e.g., PMA or fMLP).

Incubate the plate at 37°C for 15-30 minutes.

Centrifuge the plate at 400 x g for 5 minutes to pellet the cells.

Carefully transfer the supernatant to a new 96-well plate.

Add the MPO substrate solution to each well and incubate at room temperature in the dark

for 10-20 minutes, or until a color change is observed.

Stop the reaction by adding the stop solution.

Measure the absorbance at the appropriate wavelength using a microplate reader.

To determine the total MPO content, lyse an equivalent number of unstimulated neutrophils

with a detergent (e.g., 0.1% Triton X-100).

Calculate the percentage of MPO release for each W5Cha concentration relative to the total

MPO content and plot the dose-response curve.

Calcium Mobilization Assay
This protocol details the measurement of intracellular calcium flux in neutrophils in response to

W5Cha stimulation using a fluorescent calcium indicator.

Materials:

Isolated primary human neutrophils

HBSS with Ca²⁺ and Mg²⁺
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Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

Pluronic F-127

W5Cha peptide

Fluorometer or flow cytometer capable of measuring intracellular calcium

Procedure:

Resuspend isolated neutrophils in HBSS (with Ca²⁺/Mg²⁺) at a concentration of 1-5 x 10⁶

cells/mL.

Load the cells with a fluorescent calcium indicator dye (e.g., 1-5 µM Fura-2 AM or Fluo-4 AM)

in the presence of a small amount of Pluronic F-127 (e.g., 0.02%) to aid in dye solubilization.

Incubate the cells at 37°C for 30-45 minutes in the dark.

Wash the cells twice with HBSS (with Ca²⁺/Mg²⁺) to remove extracellular dye.

Resuspend the cells in HBSS (with Ca²⁺/Mg²⁺) and transfer to a cuvette for fluorometer

measurements or prepare for flow cytometry.

Establish a baseline fluorescence reading.

Add different concentrations of W5Cha to the cell suspension and immediately begin

recording the fluorescence signal over time.

The change in fluorescence intensity corresponds to the change in intracellular calcium

concentration. For ratiometric dyes like Fura-2, the ratio of emissions at two different

excitation wavelengths is calculated.

Plot the peak change in fluorescence (or fluorescence ratio) against the W5Cha

concentration to generate a dose-response curve.
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Caption: Experimental workflow for studying the W5Cha dose-response in primary human

neutrophils.
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Caption: Putative signaling pathway for W5Cha-mediated neutrophil activation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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